2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H18N2O2S/c1-13-8-9-16(10-14(13)2)23-11-18(22)21-19-20-17(12-24-19)15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3,(H,20,21,22)
• InChI Key: OPZAYEHXPIMYED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=NC(=CS2)C3=CC=CC=C3)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, research suggests that this compound may exert its biological effects by modulating various signaling pathways in cells. For example, it has been reported to inhibit the activity of certain enzymes involved in inflammation. Additionally, this compound has been shown to modulate the expression of genes involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide exhibits various biochemical and physiological effects. For example, this compound has been reported to reduce the production of inflammatory cytokines in cells. Additionally, it has been shown to increase the activity of antioxidant enzymes, which may help to protect cells from oxidative damage. Furthermore, this compound has been investigated for its potential to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has several advantages for use in lab experiments. For example, it is a relatively stable compound that can be easily synthesized and purified. Additionally, this compound has been shown to exhibit biological activity in several studies, making it a promising candidate for further investigation. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One area of interest is the investigation of its potential use as a therapeutic agent for the treatment of cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways in cells. Furthermore, the synthesis of analogs of this compound may lead to the development of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is a multi-step process that involves the reaction of various chemical reagents. The synthesis method for this compound has been described in several research articles. One such method involves the reaction of 3,4-dimethylphenol and 4-phenyl-2-aminothiazole with acetic anhydride in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has potential applications in scientific research. This compound has been shown to exhibit biological activity in several studies. For example, it has been reported to have anti-inflammatory and antioxidant properties. Additionally, this compound has been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders.